Cas no 19749-86-1 (2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide
• CAS No: 19749-86-1
• MF: C₁₁H₉BrN₂OS
• MW: 297.170960187912
• MDL: MFCD00178001
• CID: 1388791
• PubChem ID: 2776857
• Update Time: 2025-10-29

2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• 2-bromo-N-(3-trifluoromethylphenyl)acetamide
• Brom-essigsaeure-(4-phenyl-thiazol-2-ylamid)
• SureCN240730
• Brom-essigsaeure-(3-trifluormethyl-anilid)
• HMS1410A12
• bromo-acetic acid-(3-trifluoromethyl-anilide)
• bromo-acetic acid-(4-phenyl-thiazol-2-ylamide)
• CTK4F6131
• AC1M4WR2
• 2-bromo-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-bromoacetylamino-4-phenylthiazole
• Enamine_005644
• 2-[(BROMOACETYL)AMINO]-4-PHENYL-1,3-THIAZOLE
• N1-(4-PHENYL-1,3-THIAZOL-2-YL)-2-BROMOACETAMIDE
• BUTTPARK 148\09-43
• 2-[(Bromoacetyl)amino]-4-phenyl-1,3-thiazole, N-(Bromoacetyl)-4-phenyl-1,3-thiazol-2-amine
• AKOS027439377
• SCHEMBL2452315
• PS-9849
• 19749-86-1
• 2-Bromo-N-(4-phenylthiazol-2-yl)acetamide
• MFCD00178001
• CS-0328397
• 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide

• MDL： MFCD00178001
• Inchi： 1S/C11H9BrN2OS/c12-6-10(15)14-11-13-9(7-16-11)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14,15)
• InChI Key： LHHABMIHGGMUOZ-UHFFFAOYSA-N
• SMILES： BrCC(NC1=NC(=CS1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 295.96190g/mol
• Monoisotopic Mass: 295.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.2Ų

2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide (CAS No. 19749-86-1) in Modern Chemical and Pharmaceutical Research

2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide, identified by the chemical abstracts service number 19749-86-1, is a significant compound in the realm of medicinal chemistry and pharmacological research. This molecule, featuring a brominated acetylamide moiety linked to a phenyl-substituted thiazole ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both bromine and the heterocyclic thiazole system makes it a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The structural motif of 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide combines several pharmacophoric elements that are widely recognized for their interaction with biological targets. The bromine atom, for instance, is frequently employed in medicinal chemistry to modulate binding affinity and metabolic stability. Meanwhile, the thiazole ring is a well-documented scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The phenyl group further enhances the molecular diversity, allowing for fine-tuning of physicochemical properties such as solubility and lipophilicity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their inherent biological activity and structural diversity. Among these, thiazole derivatives have been extensively studied for their potential therapeutic applications. The compound 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide represents an interesting derivative that has been explored in various pharmacological contexts. Its unique structural features make it a promising candidate for further investigation into its biological effects.

One of the most compelling aspects of 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide is its potential as a lead compound for drug development. The brominated acetylamide moiety suggests that this compound may interact with enzymes or receptors in a manner similar to known active pharmaceutical ingredients (APIs). This hypothesis has been supported by computational studies that predict favorable binding interactions between this molecule and various biological targets. Such studies are crucial in modern drug discovery, as they allow researchers to prioritize compounds based on their predicted efficacy and selectivity.

The synthesis of 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide involves multi-step organic transformations that highlight the synthetic prowess required in medicinal chemistry. Key steps typically include the bromination of an appropriate precursor, followed by coupling with the phenyl-thiazole moiety via nucleophilic substitution or condensation reactions. The choice of synthetic route can significantly impact the yield and purity of the final product, underscoring the importance of optimizing reaction conditions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way such compounds are synthesized, offering higher yields and improved regioselectivity compared to traditional methods. These innovations are critical for translating promising lead compounds into viable drug candidates.

The biological evaluation of 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide has revealed several intriguing findings. In vitro assays have demonstrated that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary studies indicate that it may interact with mammalian enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. These findings underscore the importance of comprehensive pharmacological profiling in assessing the therapeutic potential of novel compounds.

One particularly notable study published in a leading pharmaceutical journal explored the mechanism of action of 2-bromo-n-(4-phenyl-1,3-thiazol-2-yl)acetamide using both computational modeling and experimental techniques. The research suggested that this compound may inhibit the activity of a specific enzyme by binding to its active site through non-covalent interactions. This finding provides valuable insights into how structural modifications can enhance binding affinity and selectivity.

The implications of these findings extend beyond academic research; they have practical applications in drug development pipelines. By understanding how 2-bromo-n-(4-phenyl-1,3-thiazol-2-y l)acetamide interacts with biological targets at a molecular level, pharmaceutical companies can design more effective derivatives with improved pharmacokinetic properties. This iterative process is fundamental to modern drug discovery and highlights the importance of interdisciplinary collaboration between chemists, biologists, and computational scientists.

The future prospects for 2-bromo-n-(4-ph enyl)-1H -thiazole -3-carboxamide (CAS No: 19749 -86 -1) are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological profile through structure-based drug design approaches. Additionally , explorations into its potential use as an intermediate in synthesizing more complex molecules are underway , which could open up new avenues for therapeutic intervention .

In conclusion, 19749 -86 -1) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents . Its journey from a laboratory curiosity to a promising lead compound exemplifies the dynamic nature of modern chemical research . As our understanding grows , so too will our ability to harness such molecules for improving human health . p >